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Compound of Interest

Compound Name: Silanediol salicylate

Cat. No.: B12700885

In-Depth Technical Guide to Silanediol Salicylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Silanediol Salicylate, detailing its
chemical properties, proposed mechanisms of action, and relevant experimental
methodologies. This document is intended to serve as a core resource for professionals in
research, development, and formulation science.

Chemical Identity and Properties

Silanediol Salicylate is an organosilicon compound that functions as an ester of salicylic acid.
It is primarily utilized in the cosmetics and personal care industry as a skin conditioning agent
and emollient.[1][2][3] The incorporation of the silanediol moiety is intended to modulate the
properties of salicylic acid, potentially enhancing its delivery, bioavailability, or formulation
compatibility.

Chemical Data Summary

The fundamental chemical and physical properties of Silanediol Salicylate are summarized
below for quick reference.
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Property Value Source(s)
CAS Number 187939-06-6 [4][516117118]
Molecular Formula CoH1204Si [41[5]
Molecular Weight 212.27 g/mol [1114]
hydroxy(dimethyl)silyl] 2-
IUPAC Name (hydroxy( Yhsiv [1]
hydroxybenzoate
2-Hydroxybenzoic acid,
dihydroxysilyl ester; Benzoic
Synonyms acid, 2- [1][4]18]
((hydroxydimethylsilyl)oxy)-;
D.SB.C
Clear, colorless to slightly pink
Appearance ] ) . [5][9]
or light yellow viscous liquid
Solubility Water-soluble [4115]
Stable, but can be easily
Stability hydrolyzed. Heat may initiate [4]

polymerization.

Functional Profile

In cosmetic and dermatological formulations, Silanediol Salicylate is valued for a range of

properties attributed to its hybrid structure, combining the benefits of a salicylate with an

organosilicon.
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Functional Property Description Source(s)

Acts as an emollient, making
) o the skin smooth and supple,
Skin Conditioning o o [2][10]
and helps maintain skin in

good condition.

The salicylate moiety provides
o anti-inflammatory effects,
Anti-inflammatory _ _ [5][9]
helping to soothe the skin and

reduce redness and irritation.

Exhibits antioxidant properties,
. protecting the skin from
Antioxidant [5]
damage caused by free

radicals.

Purported to stimulate the
) growth of collagen and elastin
Collagen & Elastin , o _ _ [5]
fibers, making it useful in anti-

aging formulations.

Possesses film-forming
] ) capabilities, which can aid in
Film-Forming _ _ . [4]
creating a protective barrier on

the skin.

Mechanism of Action: Salicylate Anti-Inflammatory
Pathway

The primary pharmacological activity of Silanediol Salicylate is derived from its salicylate
component. Salicylates are well-established non-steroidal anti-inflammatory drugs (NSAIDs)
that exert their effects primarily through the inhibition of cyclooxygenase (COX) enzymes.[11]
[12][13] This inhibition reduces the synthesis of prostaglandins, which are key mediators of
inflammation, pain, and fever.[11][13][14]

Additionally, salicylates can modulate inflammatory responses by inhibiting the activation of the
transcription factor NF-kB (nuclear factor-kappa B), which plays a central role in regulating the
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expression of pro-inflammatory genes.[5][15]

Signaling Pathway Diagram

The following diagram illustrates the established anti-inflammatory signaling pathway of
salicylates.
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1. Dissolve Salicylic Acid 2. Add Silane Precursor 3. Stir 12-24h at RT 4. Quench & Hydrolyze 5. Extract with 6. Purify via Column Pure Silanediol
& Base in Anhydrous Solvent at0°C (Monitor by TLC) with Water Organic Solvent Chromatography Salicylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Silanediol salicylate CAS number and chemical data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12700885#silanediol-salicylate-cas-number-and-
chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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